Cas no 1700247-15-9 (1-(2-chloro-4-iodophenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(2-chloro-4-iodophenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1700247-15-9
• MF: C₁₀H₆ClIN₂O₂
• MW: 348.52431344986
• CID: 5896309
• PubChem ID: 107607124
• Update Time: 2025-10-29

1-(2-chloro-4-iodophenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1700247-15-9
• EN300-1145801
• 1-(2-chloro-4-iodophenyl)-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C10H6ClIN2O2/c11-7-5-6(12)1-2-9(7)14-4-3-8(13-14)10(15)16/h1-5H,(H,15,16)
• InChI Key： NALZGCXSSSDLIO-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)Cl)N1C=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 347.91625g/mol
• Monoisotopic Mass: 347.91625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(2-chloro-4-iodophenyl)-1H-pyrazole-3-carboxylic acid

Introduction to 1-(2-chloro-4-iodophenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1700247-15-9)

1-(2-chloro-4-iodophenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1700247-15-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework comprising a pyrazole core substituted with chloro and iodine atoms on a phenyl ring, exhibits promising potential as a key intermediate in the synthesis of bioactive molecules. The presence of both halogen atoms enhances its reactivity, making it a valuable scaffold for designing novel therapeutic agents.

The pyrazole moiety is a well-documented pharmacophore in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. Its structural simplicity yet functional versatility allows for modifications that can fine-tune its pharmacological properties. In particular, the carboxylic acid group at the 3-position of the pyrazole ring provides a site for further functionalization, enabling the attachment of various substituents to tailor biological activity.

The 2-chloro-4-iodophenyl substituent is strategically positioned to influence electronic and steric properties, which are critical for molecular recognition processes. The chlorine atom, being electron-withdrawing, can modulate the reactivity of the aromatic ring, while the iodine atom, being larger and more polarizable, can enhance binding affinity through van der Waals interactions. This combination makes 1-(2-chloro-4-iodophenyl)-1H-pyrazole-3-carboxylic acid an attractive candidate for developing small-molecule inhibitors or agonists.

Recent advancements in medicinal chemistry have highlighted the importance of halogenated pyrazoles in drug development. Studies have demonstrated that such compounds can exhibit inhibitory effects on various targets, including kinases and metabolic enzymes. For instance, derivatives of halogenated pyrazoles have shown promise in preclinical trials as antiviral and anticancer agents. The structural features of 1-(2-chloro-4-iodophenyl)-1H-pyrazole-3-carboxylic acid align well with these findings, suggesting its potential utility in addressing unmet medical needs.

The synthesis of 1-(2-chloro-4-iodophenyl)-1H-pyrazole-3-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Key steps include halogenation of the phenyl ring followed by coupling with a pyrazole derivative. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These techniques are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In terms of biological activity, preliminary studies have indicated that 1-(2-chloro-4-iodophenyl)-1H-pyrazole-3-carboxylic acid exhibits moderate binding affinity to certain protein targets. Further investigation is warranted to elucidate its mechanism of action and optimize its pharmacokinetic profile. Computational modeling techniques, such as molecular docking and molecular dynamics simulations, can provide insights into how this compound interacts with biological systems at the atomic level.

The compound's potential extends beyond traditional pharmaceutical applications. Its unique structural features make it a valuable tool in chemical biology research, where it can be used to probe enzyme function and identify new drug targets. Additionally, its halogenated nature allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.

As research in medicinal chemistry continues to evolve, compounds like 1-(2-chloro-4-iodophenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1700247-15-9) are expected to play a pivotal role in discovering next-generation therapeutics. The integration of innovative synthetic strategies with cutting-edge biological assays will be crucial in realizing their full potential. Collaborative efforts between academia and industry are necessary to accelerate the translation of these findings from bench to bedside.

In conclusion,1-(2-chloro-4-iodophenyl)-1H-pyrazole-3-carboxylic acid represents a significant advancement in the field of bioactive molecule design. Its unique structural attributes and promising biological activity position it as a cornerstone compound for future drug development initiatives. Continued research will undoubtedly uncover new applications and refine our understanding of its therapeutic potential.